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Compound of Interest

Compound Name: 5-Amino-2-chloronicotinonitrile

Cat. No.: B169250

5-Amino-2-chloronicotinonitrile: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-2-chloronicotinonitrile, with the CAS number 13600-46-9, is a substituted pyridine
derivative. This class of compounds, characterized by a pyridine ring with amino and cyano
functionalities, holds significant interest in medicinal chemistry and materials science.
Aminopyridines are known to interact with various biological targets, and the presence of a
nitrile group offers a versatile handle for further chemical modifications.[1][2][3][4][5] This
technical guide provides a summary of the available physical and chemical properties of 5-
Amino-2-chloronicotinonitrile, intended to support research and development activities.

Core Physical and Chemical Properties

Quantitative experimental data for many physical properties of 5-Amino-2-
chloronicotinonitrile are not readily available in published literature. The following table
summarizes the key identifiers and available data for this compound.
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Property Value Source(s)

CAS Number 13600-46-9 (215161 7181elL 0] 11][12][13]
Molecular Formula CeHaCIN3 [21[6]1[71[81[9]

Molecular Weight 153.57 g/mol [2][6]1[81[9]

Melting Point Data not available

Boiling Point Data not available [2][8]

Solubility Data not available

Spectral and Safety Information

While specific spectral data such as detailed NMR peak lists, IR absorption bands, and mass
spectrometry fragmentation patterns for 5-Amino-2-chloronicotinonitrile are not publicly
available, several chemical suppliers indicate the availability of such data upon request.[6][8]

Safety and Handling: 5-Amino-2-chloronicotinonitrile is classified as a hazardous substance.
According to available safety data sheets, it is toxic if swallowed, in contact with skin, or if
inhaled.[2][13] Appropriate personal protective equipment (PPE), including gloves, safety
goggles, and respiratory protection, should be used when handling this compound.[13] It is
recommended to handle it in a well-ventilated area.[13]

Storage: For optimal stability, 5-Amino-2-chloronicotinonitrile should be stored in a dark
place under an inert atmosphere at temperatures between 2-8°C.[2][8]

Synthesis and Reactivity

Detailed, peer-reviewed experimental protocols for the synthesis of 5-Amino-2-
chloronicotinonitrile are not readily found in the public domain. However, general synthetic
strategies for related aminopyridine and chloronicotinonitrile compounds often involve multi-
step processes that may include:

e Chlorination of a pyridine precursor.
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e Introduction of the amino group, which can be achieved through various methods such as
reduction of a nitro group or amination reactions.

e Introduction of the cyano group, often via Sandmeyer reaction or other cyanation methods.

The reactivity of 5-Amino-2-chloronicotinonitrile is dictated by its functional groups: the
amino group, the chloro substituent, and the nitrile group, all attached to a pyridine ring.

Below is a conceptual workflow for the synthesis of a substituted aminonicotinonitrile,
illustrating the logical relationship between the steps.

Conceptual Synthesis Workflow
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Reaction Introduction of Substituents Chl ting Agent Cyanating Agent Purificati
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Caption: Conceptual workflow for the synthesis of 5-Amino-2-chloronicotinonitrile.

Biological Activity and Drug Development Potential

There is currently no specific information in the public domain regarding the biological activity
or signaling pathways directly associated with 5-Amino-2-chloronicotinonitrile. However, the
broader class of aminopyridines exhibits a wide range of pharmacological activities and is a
valuable scaffold in drug discovery.[1][2][3][4][5]

Derivatives of aminopyridines have been investigated for their potential as:

o Antiprotozoal agents for neglected tropical diseases.[2]
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e Enzyme inhibitors due to their unique structural properties.[1]
» Antimicrobial and antifungal agents.[3]

The following diagram illustrates a general logical relationship for the screening and
development of a novel compound in a drug discovery context.

Drug Discovery and Development Pathway
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Caption: General pathway for drug discovery and development.

Conclusion

5-Amino-2-chloronicotinonitrile is a chemical entity with potential for further exploration in
medicinal chemistry and materials science. However, a significant lack of publicly available
experimental data on its physical properties, detailed synthetic protocols, and biological activity
currently limits its immediate application. This guide serves as a starting point for researchers,
highlighting the known characteristics and identifying the gaps in knowledge that future studies
may address. Researchers interested in this compound are encouraged to perform their own
characterization or contact chemical suppliers who may provide more detailed analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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